Cas no 2353684-33-8 (2-(5-Iodo-2-methoxyphenyl)-2-methylpropanoic acid)

2-(5-Iodo-2-methoxyphenyl)-2-methylpropanoic acid is a substituted phenylpropanoic acid derivative featuring an iodine substituent at the 5-position and a methoxy group at the 2-position of the aromatic ring. The tert-butyl-like structure adjacent to the carboxylic acid group enhances steric hindrance, potentially influencing reactivity and binding properties. This compound is of interest in pharmaceutical and organic synthesis due to its unique structural features, which may serve as a precursor for iodinated bioactive molecules or as a building block in medicinal chemistry. The iodine moiety offers versatility for further functionalization via cross-coupling reactions, while the methoxy group can participate in directed metalation or serve as a protecting group. Its well-defined structure ensures reproducibility in research applications.
2-(5-Iodo-2-methoxyphenyl)-2-methylpropanoic acid structure
2353684-33-8 structure
Product Name:2-(5-Iodo-2-methoxyphenyl)-2-methylpropanoic acid
CAS No:2353684-33-8
MF:C11H13IO3
MW:320.123595952988
CID:5612815
PubChem ID:165458759
Update Time:2025-06-10

2-(5-Iodo-2-methoxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2353684-33-8
    • EN300-32118381
    • 2-(5-iodo-2-methoxyphenyl)-2-methylpropanoic acid
    • 2-(5-Iodo-2-methoxyphenyl)-2-methylpropanoic acid
    • Inchi: 1S/C11H13IO3/c1-11(2,10(13)14)8-6-7(12)4-5-9(8)15-3/h4-6H,1-3H3,(H,13,14)
    • InChI Key: KFDMTHJLRHVVFD-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=C(C=1)C(C(=O)O)(C)C)OC

Computed Properties

  • Exact Mass: 319.99094g/mol
  • Monoisotopic Mass: 319.99094g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 46.5Ų

2-(5-Iodo-2-methoxyphenyl)-2-methylpropanoic acid Pricemore >>

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Additional information on 2-(5-Iodo-2-methoxyphenyl)-2-methylpropanoic acid

Comprehensive Overview of 2-(5-Iodo-2-methoxyphenyl)-2-methylpropanoic acid (CAS No. 2353684-33-8)

2-(5-Iodo-2-methoxyphenyl)-2-methylpropanoic acid (CAS No. 2353684-33-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique iodo and methoxy functional groups, is often explored for its potential applications in drug development and material science. Researchers are particularly interested in its structural properties, which make it a valuable intermediate in synthesizing more complex molecules.

The compound's molecular formula and structural features contribute to its versatility in organic synthesis. Its 2-methylpropanoic acid moiety provides a reactive site for further modifications, while the 5-iodo-2-methoxyphenyl group enhances its stability and solubility in various solvents. These attributes make it a promising candidate for applications in medicinal chemistry and biochemical research, where precise molecular interactions are critical.

In recent years, the demand for iodinated aromatic compounds like 2-(5-Iodo-2-methoxyphenyl)-2-methylpropanoic acid has surged due to their role in radiopharmaceuticals and imaging agents. The compound's ability to incorporate iodine atoms makes it useful in developing diagnostic tools, aligning with the growing focus on precision medicine and non-invasive diagnostics. This trend reflects broader industry shifts toward targeted therapies and personalized healthcare solutions.

From a synthetic perspective, CAS No. 2353684-33-8 is often synthesized through palladium-catalyzed cross-coupling reactions, a method widely adopted in modern organic chemistry. Its iodo-substituted phenyl ring allows for further functionalization, enabling researchers to create derivatives with tailored properties. This flexibility is particularly valuable in drug discovery, where small structural changes can significantly impact a compound's efficacy and safety profile.

The compound's physicochemical properties, such as its melting point, solubility, and stability, are well-documented in scientific literature. These properties are critical for ensuring reproducibility in research and industrial applications. For instance, its moderate solubility in polar solvents makes it suitable for use in aqueous and organic reaction systems, broadening its utility across different experimental setups.

As the scientific community continues to explore sustainable chemistry practices, 2-(5-Iodo-2-methoxyphenyl)-2-methylpropanoic acid is also being evaluated for its environmental impact. Researchers are investigating green synthesis methods to produce this compound with minimal waste and energy consumption. This aligns with global efforts to reduce the carbon footprint of chemical manufacturing while maintaining high yields and purity standards.

In summary, 2-(5-Iodo-2-methoxyphenyl)-2-methylpropanoic acid (CAS No. 2353684-33-8) represents a fascinating intersection of organic chemistry, pharmaceutical research, and sustainable innovation. Its unique structural features and versatile applications make it a compound of enduring interest to scientists and industry professionals alike. As research advances, its potential to contribute to breakthroughs in healthcare and material science will likely expand, solidifying its place in the future of chemical innovation.

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